2-Bromo-4-((tetrahydrofuran-3-yl)oxy)pyridine

Specification

• Molecular Formula: C9H10BrNO2
• Molecular Weight: 244.08 g/mol
• IUPAC Name: 2-bromo-4-(oxolan-3-yloxy)pyridine
• Standard InChI: InChI=1S/C9H10BrNO2/c10-9-5-7(1-3-11-9)13-8-2-4-12-6-8/h1,3,5,8H,2,4,6H2
• Standard InChI Key: CBAWETFXXRONTI-UHFFFAOYSA-N
• SMILES: C1COCC1OC2=CC(=NC=C2)Br
• Canonical SMILES: C1COCC1OC2=CC(=NC=C2)Br

Introduction

2-Bromo-4-((tetrahydrofuran-3-yl)oxy)pyridine is a complex organic compound that combines a pyridine ring with a tetrahydrofuran moiety. This compound is of interest in organic chemistry due to its unique structure and potential applications in synthesis and pharmaceutical research. The compound is also known by several synonyms, including 2-bromo-3-((tetrahydrofuran-3-yl)oxy)pyridine, although the correct positional isomer is crucial for its chemical properties and applications.

Synthesis and Reactions

The synthesis of 2-bromo-4-((tetrahydrofuran-3-yl)oxy)pyridine typically involves the reaction of a pyridine derivative with a tetrahydrofuran-based reagent. This can be achieved through various methods, including nucleophilic substitution reactions or Mitsunobu reactions, which are common in organic synthesis for forming ether linkages.

Applications

While specific applications of 2-bromo-4-((tetrahydrofuran-3-yl)oxy)pyridine are not widely documented, compounds with similar structures are often used as intermediates in the synthesis of pharmaceuticals and other biologically active molecules. The presence of both a pyridine ring and a tetrahydrofuran moiety provides a versatile scaffold for further modification and functionalization.

Safety and Handling

Handling 2-bromo-4-((tetrahydrofuran-3-yl)oxy)pyridine requires caution due to its potential reactivity and toxicity. It is essential to consult a Safety Data Sheet (SDS) for specific handling instructions and safety precautions.